Cas no 2241279-06-9 (1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
2241279-06-9 structure
Product Name:1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
CAS No:2241279-06-9
MF:C18H18FN5O7
MW:435.363227367401
CID:6635612
Update Time:2024-01-19
1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- 1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
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- Inchi: 1S/C18H18FN5O7/c1-9(25)29-6-12-14(19)15(17(31-11(3)27)16(12)30-10(2)26)23-5-4-13(22-18(23)28)24-8-20-7-21-24/h4-5,7-8,15-17H,6H2,1-3H3/t15-,16-,17+/m1/s1
- InChI Key: GLCLUBHWDMUSSQ-ZACQAIPSSA-N
- SMILES: C1(=O)N([C@H]2[C@H](OC(C)=O)[C@H](OC(C)=O)C(COC(C)=O)=C2F)C=CC(N2C=NC=N2)=N1
Experimental Properties
- Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 598.1±60.0 °C(Predicted)
- pka: 0.09±0.12(Predicted)
1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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